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Introduction to Beryllium-10 in Tectonic
Geomorphology

Beryllium-10 (1°Be), a rare radioactive isotope with a half-life of approximately 1.39 million
years, is a powerful tool in tectonic geomorphology for quantifying the rates and timing of Earth
surface processes.[1][2] It is a cosmogenic nuclide, primarily produced by the interaction of
cosmic rays with oxygen and nitrogen in the atmosphere (meteoric 1°Be) and within minerals at
the Earth's surface (in-situ 1°Be).[3][4] The predictable production rate and long half-life of 1°Be
allow for the dating of landforms and the measurement of erosion and weathering rates over
timescales of thousands to millions of years, providing crucial insights into tectonic activity and
landscape evolution.[5][6]

In tectonic geomorphology, in-situ produced 1°Be in quartz is most commonly utilized.[3][7]
Quartz is a resilient and common mineral that chemically traps °Be once it is formed.[6] The
concentration of in-situ 1°Be in a rock surface is a function of the duration of its exposure to
cosmic rays, the cosmic ray flux (which varies with latitude and altitude), and the rate of erosion
or burial of the surface.[1] This principle allows for the determination of:

o Surface Exposure Ages: Dating the formation of landforms such as fault scarps, glacial
moraines, and fluvial terraces.[8][9][10]
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e Erosion and Denudation Rates: Quantifying the pace of landscape lowering and sediment
production in tectonically active regions.[11][12][13]

o Fault Slip Rates: Determining the long-term movement on faults by dating offset landforms.
[91[10]

Meteoric 1°Be, which is delivered to the Earth's surface via precipitation, can also be used to
trace soil and sediment movement and to determine erosion rates, particularly in environments
where quartz is not abundant.[3][7][14]

Fundamental Principles of In-Situ °Be Production

Cosmic rays, high-energy particles originating from outside our solar system, bombard the
Earth's atmosphere. This interaction creates a cascade of secondary particles, including
neutrons and muons, which penetrate the Earth's surface.[11] When these particles strike the
nuclei of atoms within minerals, they can cause spallation reactions, breaking the nuclei apart
and forming new, often radioactive, isotopes.

In the context of tectonic geomorphology, the most important reaction is the spallation of
oxygen in quartz (SiOz) to produce 1°Be. The production rate of in-situ 1°Be is highest at the
surface and decreases exponentially with depth due to the attenuation of cosmic rays by rock
and soil.[11]
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Caption: In-situ °Be Production Pathway.

Experimental Protocols
In-Situ °Be Analysis from Quartz

This protocol outlines the major steps for the determination of in-situ 1°Be concentrations in

quartz-bearing rocks.

3.1.1. Sample Collection
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o Site Selection: Identify a suitable landform (e.g., fault scarp, moraine crest, fluvial terrace)
with exposed rock surfaces that have a high likelihood of having been continuously exposed
to cosmic rays since the landform's formation.

o Sample Material: Target quartz-rich lithologies such as granite, sandstone, or quartzite.[6]
e Sampling Strategy:

o For surface exposure dating, collect samples from the uppermost few centimeters of the
rock surface.

o For erosion rate studies, collect amalgamated samples from a specific depth interval or a
catchment's sediment.

o Field Measurements: Record the precise GPS coordinates, elevation, and topographic
shielding of the sample location. These parameters are crucial for calculating the local 1°Be
production rate.

o Sample Documentation: Photograph the sample site and the sample itself. Note any signs of
burial, erosion, or complex exposure history.

3.1.2. Sample Preparation

The goal of sample preparation is to isolate pure quartz and then extract the beryllium from it.
[15]

e Mechanical Preparation:

o Crush and sieve the rock sample to a specific grain size fraction (typically 250-850 um).
e Mineral Separation:

o Use magnetic separation to remove ferromagnetic minerals.

o Employ froth flotation or heavy liquid separation (e.g., with LST heavy liquid) to separate
quartz from other minerals.

e Chemical Etching:
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o Etch the quartz grains in a dilute hydrofluoric (HF) acid solution to remove any meteoric
10Be that may have adhered to the grain surfaces.[1]

o Repeatedly rinse with deionized water.

Quartz Purity Check:

o Analyze a small aliquot of the cleaned quartz for elemental composition (e.g., using ICP-
OES) to ensure purity.

3.1.3. Beryllium Extraction

Dissolution:

o Spike the purified quartz sample with a known amount of °Be carrier solution.

o Dissolve the quartz in concentrated hydrofluoric acid.

Beryllium Separation:

o Use a series of chemical precipitation and ion-exchange chromatography steps to
separate beryllium from other elements, particularly boron, which can interfere with the
1°Be measurement.[1][16]

Precipitation and Calcination:
o Precipitate beryllium hydroxide (Be(OH)2).[16]

o Calcine the precipitate in an oven at high temperature (e.g., 900°C) to form beryllium oxide
(BeO).[16]
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Caption: In-situ 1°Be Extraction Workflow.
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3.1.4. Accelerator Mass Spectrometry (AMS) Measurement

o Target Preparation: Mix the BeO powder with a binder (e.g., niobium or silver powder) and
press it into a target cathode.

e AMS Analysis: The target is placed in an ion source, and a beam of ions is generated. The
AMS instrument uses a series of magnets and accelerators to separate 1°Be from the much
more abundant stable isotope °Be and the isobar 1°B.[17][18]

» Data Acquisition: The number of 1°Be atoms is counted, and the ratio of 1°Be/°Be is
determined.

e Blank Correction: The measured 1°Be/°Be ratio is corrected for any background 1°Be
introduced during sample processing by measuring procedural blanks.[1]

Meteoric °Be Analysis from Soil and Sediment

o Sample Collection: Collect solil or fine-grained sediment samples from the desired depth
profile or location.

e Sample Preparation:
o Dry and sieve the sample.
o Add a °Be carrier.

e Beryllium Extraction:

o Leach the sample with a strong acid (e.g., aqua regia or HF) to release the 1°Be adsorbed
to mineral surfaces.

o Alternatively, a fusion method with a fluxing agent (e.g., lithium metaborate) can be used
for complete dissolution.

 Purification and Measurement: The subsequent purification and AMS measurement steps
are similar to those for in-situ 1°Be.
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Data Presentation: Quantitative Applications in
Tectonic Geomorphology

The following tables summarize representative quantitative data from studies that have used

19Be to investigate tectonic processes.

Table 1: 1°Be-Derived Erosion Rates in Tectonically Active Regions

10Be-Derived

. Tectonic .
Location . Rock Type Erosion Rate Reference
Setting
(mml/kyr)
San Gabriel Transpressional - DiBiase et al.
) ] Granitic 20 - 1000
Mountains, USA uplift (2023)[12]
) Mixed
Clearwater River, ) ] ) Belmont et al.
Active margin sedimentary and 130 - 250
USA ) (2007)[11]
volcanic
Glrbe
) Delunel et al.
catchment, Alpine foreland Flysch 100 - 300
] (2020)[12]
Switzerland
Idaho Batholith, Cordilleran - Kirchner et al.
] ] Granitic 15-60
USA interior (2001)[13]
Hangay
) Intraplate - T. A. G. Gress et
Mountains, ) Granitic 8-20
) deformation al. (2012)
Mongolia
Liwu River, Arc-continent ] Deng et al.
) o Metamorphic 3,400 - >30,000
Taiwan collision (2020)[19]

Table 2: 1°Be-Derived Fault Slip Rates
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Calculate
10Be
. Dated d Slip Referenc
Fault Location Exposure Offset (m)
Landform Rate e
Age (ka)
(mmlyr)
San Littlerock ) Scharer et
Alluvial fan
Andreas Creek, 15-70 470-1080 ~15-23 al. (2011)
surfaces
Fault USA [10]
Wyoming, Glacial Hancock et
Teton Fault ) 145+05 30 ~2.1
USA moraines al. (1999)
Wasatch Alluvial fan Friedrich et
Utah, USA 12-251 25-30 ~1-2
Fault surfaces al. (2003)
Awatere New River Cowie et
1.3-189 8-90 ~4-6
Fault Zealand terraces al. (1998)

Logical Relationships and Workflows

The following diagram illustrates the logical workflow for calculating a surface exposure age
from a 1°Be measurement.

Topographic Shielding Geomagnetic Field History Exposure Age Calculation Workflow.

Production Rate Calculation

Latitude & Longitude
Measured 10Be Concentration

Exposure Age Calculation

A

Surface Exposure Age
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Caption: Exposure Age Calculation Workflow.

Conclusion

Beryllium-10 has become an indispensable tool in tectonic geomorphology, providing
guantitative constraints on the timing and rates of landscape evolution in response to tectonic
forcing. The continued refinement of analytical techniques and a growing understanding of 1°Be
production and behavior are expanding the applications of this versatile cosmogenic nuclide.
Careful sample collection, rigorous laboratory procedures, and accurate production rate
modeling are all critical for obtaining meaningful results that contribute to our understanding of
the dynamic processes that shape the Earth's surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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